Cas no 648432-93-3 (1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-)
648432-93-3 structure
Product Name:1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-
CAS No:648432-93-3
MF:C14H15O4
MW:247.266504526138
CID:414634
PubChem ID:71378392
Update Time:2025-04-19
1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-
- (1R,2S)-2-phenylmethoxycarbonylcyclopentane-1-carboxylate
- (1R,2S)-2-[(Benzyloxy)carbonyl]cyclopentane-1-carboxylatato
- 648432-93-3
- DTXSID40801013
-
- Inchi: 1S/C14H16O4/c15-13(16)11-7-4-8-12(11)14(17)18-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,16)/p-1/t11-,12+/m1/s1
- InChI Key: UGXGXOIZHUXYBO-NEPJUHHUSA-M
- SMILES: O(CC1C=CC=CC=1)C([C@H]1CCC[C@H]1C(=O)[O-])=O
Computed Properties
- Exact Mass: 247.09703396g/mol
- Monoisotopic Mass: 247.09703396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.4Ų
1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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